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Compound of Interest

Compound Name: Cartap hydrochloride

Cat. No.: B6595328 Get Quote

Cross-Resistance Profile of Cartap
Hydrochloride: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the cross-resistance patterns between Cartap
hydrochloride and other commercially available insecticides. The data presented is compiled

from various scientific studies, offering a valuable resource for developing effective insecticide

resistance management (IRM) strategies and guiding the discovery of novel active ingredients.

Quantitative Cross-Resistance Data
The following table summarizes the cross-resistance data from studies conducted on resistant

strains of key agricultural pests, primarily the diamondback moth (Plutella xylostella) and the

tomato leafminer (Tuta absoluta). The Resistance Ratio (RR) is a critical metric, indicating the

factor by which the resistance to an insecticide in a resistant population has increased

compared to a susceptible population.
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Insecticide
Chemical
Class

Target Pest

Resistance
Ratio (RR)
to Cartap-
Resistant
Strain

Cross-
Resistance
Level

Reference

Esfenvalerate Pyrethroid
Plutella

xylostella
2.6 Very Low [1]

Abamectin Avermectin
Plutella

xylostella
1.0

No Cross-

Resistance
[1]

Methoxyfeno

zide

Diacylhydrazi

ne
Tuta absoluta 6.99 Significant [2][3]

Deltamethrin Pyrethroid Tuta absoluta 3.57 Significant [2]

Chlorfenapyr Pyrrole Tuta absoluta 3.21 Significant

Chlorantranili

prole

Anthranilic

Diamide
Tuta absoluta 2.83 Significant

Analysis of Cross-Resistance:

The data reveals varying levels of cross-resistance between Cartap hydrochloride and other

insecticides. Notably, a Cartap-selected strain of Plutella xylostella exhibited no cross-

resistance to abamectin, suggesting that these two insecticides can be effectively rotated in an

IRM program for this pest. Conversely, very low cross-resistance was observed with the

pyrethroid esfenvalerate in the same species.

In contrast, studies on a Cartap-resistant strain of Tuta absoluta demonstrated significant

cross-resistance to insecticides from different chemical classes, including methoxyfenozide,

deltamethrin, chlorfenapyr, and chlorantraniliprole. This indicates that a common resistance

mechanism may be present in this population, potentially reducing the efficacy of these

alternative insecticides.
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The following are detailed methodologies for two common bioassays used to determine

insecticide resistance and cross-resistance.

Leaf-Dipping Bioassay
This method is widely used for assessing the toxicity of insecticides to foliage-feeding insects.

a. Preparation of Test Solutions:

A stock solution of the technical grade insecticide is prepared in a suitable solvent (e.g.,

acetone).

A series of dilutions are made from the stock solution using distilled water containing a

surfactant (e.g., 0.01% Triton X-100) to achieve a range of concentrations expected to cause

between 10% and 90% mortality.

A control solution is prepared with distilled water and the surfactant only.

b. Leaf Treatment:

Host plant leaves of a uniform size are individually dipped into each test solution for 10-30

seconds.

The treated leaves are then allowed to air-dry completely.

c. Insect Exposure:

Each dried, treated leaf is placed in a petri dish lined with a moist filter paper to maintain

humidity.

A predetermined number of test insects (e.g., 10-20 third-instar larvae) are introduced into

each petri dish.

d. Incubation and Mortality Assessment:

The petri dishes are maintained under controlled environmental conditions (e.g., 25°C, 60-

70% RH, 16:8 h light:dark photoperiod).
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Mortality is recorded at 24, 48, and 72 hours after exposure. Insects are considered dead if

they do not move when gently prodded with a fine brush.

Mortality data is corrected for control mortality using Abbott's formula.

The lethal concentration 50 (LC50), the concentration that kills 50% of the test population, is

calculated using probit analysis.

Insecticide-Impregnated Filter Paper Bioassay
This method is suitable for assessing the susceptibility of insects to insecticides through

contact exposure.

a. Preparation of Impregnated Papers:

A stock solution of the insecticide is prepared in a volatile solvent like acetone.

Serial dilutions are made to obtain the desired concentrations.

A specific volume (e.g., 2 mL) of each dilution is evenly applied to a filter paper (sized to fit

the test container).

The treated filter papers are left to dry completely in a fume hood to allow the solvent to

evaporate, leaving a uniform deposit of the insecticide.

Control papers are treated with the solvent only.

b. Insect Exposure:

The impregnated filter paper is used to line the inside of a test container, such as a glass vial

or a WHO tube.

A known number of adult insects are introduced into each container.

c. Incubation and Mortality Assessment:

The containers are kept under controlled environmental conditions.
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Mortality is assessed at specific time intervals (e.g., every hour for the first few hours and

then at 24 hours).

Experimental Workflow and Signaling Pathways
The following diagrams illustrate a typical workflow for a cross-resistance study and the general

signaling pathway disruption caused by insecticides.
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Caption: General workflow for an insecticide cross-resistance bioassay.
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Insecticide Action Molecular Target Site Physiological Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scispace.com [scispace.com]

2. researchgate.net [researchgate.net]

3. Recent assessment and characterization of Tuta absoluta resistance to cartap
hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Cross-resistance analysis between Cartap
hydrochloride and other insecticides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595328#cross-resistance-analysis-between-cartap-
hydrochloride-and-other-insecticides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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